Direct atomic spectrometric analysis by slurry atomisation. Part 3. Whole coal analysis by inductively coupled plasma atomic emission spectrometry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9870200325
Abstract
Aqueous suspensions (10%m/V) of whole powdered coal dispersed in Triton X-100%(1%V/V) have been analysed by slurry atomisation inductively coupled plasma atomic emission spectrometry. Coals were powdered to a particle size of less than 30 µm and sprayed into a conventional torch using a high-solids type nebuliser. Line selection and operating parameters are reported and results obtained for five coals by direct aqueous calibration. Slurry atomisation results for Cu, Fe, Mn, Ni and V in a range of reference and other coals are compared with results obtained by ashing and digestion, followed by atomic absorption spectrometry, and with results for certificate values. The precision (2σ) for the slurry method is ca. 12% relative and recoveries relative to digestion FAAS are Cu 67–105, Fe 25–41, Mn 30–195, Ni 93–243 and V 95–166%. The method also appears applicable to coal ashes.
Recommended Literature
- [1] Pulsed-light surface annealing for low contact resistance interfaces between metal electrodes and bismuth telluride thermoelectric materials
- [2] Electrode reactions in the aluminium reduction cell
- [3] Back cover
- [4] A class of low voltage, elastomer–metal ‘wet’ actuators for use in high-density microfluidics†
- [5] Microfluidic channel integrated with a lattice lightsheet microscopic system for continuous cell imaging
- [6] Comprehensive review of chemical strategies for the preparation of new aminoglycosides and their biological activities
- [7] 6-Polyamino-substituted quinolines: synthesis and multiple metal (CuII, HgII and ZnII) monitoring in aqueous media†
- [8] Phosphonium zwitterions for lighter and chemically-robust MOFs: highly reversible H2S capture and solvent-triggered release†
- [9] Front cover
- [10] A new procedure for solid-phase microextraction using a flow-through system with air segmentation
